Methylene Dithiocyanate

• CAS No.: 6317-18-6
• Product Name: Methylene Dithiocyanate
• Molecular Formula: C3H2N2S2; SCNCH2SCN; C3H2N2S2
• Molecular Weight: 130.2 g/mol
• IUPAC Name: thiocyanatomethyl thiocyanate
• Standard InChI: InChI=1S/C3H2N2S2/c4-1-6-3-7-2-5/h3H2
• Standard InChIKey: JWZXKXIUSSIAMR-UHFFFAOYSA-N
• SMILES: C(SC#N)SC#N
• Canonical SMILES: C(SC#N)SC#N
• Colorform: Yellow to light orange-colored solid
• Melting Point: 221 to 225 °F (NTP, 1992); 105-107 °C
• Physical Description: Methylenebis(thiocyanate) appears as yellow to light orange-colored mass or yellow powder. (NTP, 1992); SOLID IN VARIOUS FORMS.
• Description: Methylenebis(thiocyanate) appears as yellow to light orange-colored mass or yellow powder. (NTP, 1992); Methylene bis(thiocyanate) is a member of the class of thiocyanates that is methane in which two of the hycrogens have been replaced by thiocyanato groups. Used as a biocide for the control of various pathogens and algae in industrial water systems and as a fungicide for the control of surface moulds and sapstain fungi on wood. It has a role as a fungicide and an antibacterial agent.
• Solubility: Decomposes (NTP, 1992); Greater than 100 mg/ml in DMSO at 20 °C. 10-50 mg/ml in 95% ethanol at 20 °C. Greater than 100 mg/ml in acetone at 20 °C.; Solubility in water: none
• Synonyms: Thiocyanic Acid C,C’-Methylene Ester; Antiblu 3737; Antiblu 3738; Basiment 540; Bis(thiocyanato)methane; Busan 110; Dithiocyanomethane; Kilstain; MBT; Metasol T 10; Methylene Bis(thiocyanate); Methylene Thiocyanate; Methylenedirhodanide; NSC 40464; N
• PubChem Compound: 22772
• Last Modified: Nov 11 2021